2,4-Dibromo-6-(difluoromethanesulfonyl)aniline

• CAS No.: 88149-54-6
• Molecular Formula: C7H5Br2F2NO2S
• Molecular Weight: 364.99 g/mol
• IUPAC Name: 2,4-dibromo-6-(difluoromethylsulfonyl)aniline
• InChI: InChI=1S/C7H5Br2F2NO2S/c8-3-1-4(9)6(12)5(2-3)15(13,14)7(10)11/h1-2,7H,12H2
• InChI Key: PJBFNOKCGZKPIJ-UHFFFAOYSA-N
• Canonical SMILES: C1=C(C=C(C(=C1S(=O)(=O)C(F)F)N)Br)Br

Description

2,4-Dibromo-6-(difluoromethanesulfonyl)aniline is a useful research compound. Its molecular formula is C7H5Br2F2NO2S and its molecular weight is 364.99 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of 2-amino-3,5-dibromobenzenesulfinic acid (7.98 g; 0.025 mol) in a mixture of isopropyl alcohol (100 ml) and sodium hydroxide (8.0 g of 50% aqueous) and water (2 ml) is warmed to 40° C. Chlorodifluoromethane is added slowly through a gas inlet tube over a period of 3 hours. The reaction mixture exotherms to 55° C. The reaction mixture is poured into water (500 ml) and the solution is extracted with methylene chloride (2×100 ml). The combined extracts are washed with saturated NaHCO3 (100 ml), saturated NaCl (100 ml), then dried over MgSO4. The solvent is evaporated under vacuum yield 0.9 g of the title product, m.p. 84°-88° C.